Cas no 1351385-42-6 (3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 1351385-42-6
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5292156
• PubChem ID: 65876516
• Update Time: 2026-03-10

3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dimethyl-2H-pyrazol-3-yl)-propionic acid
• 3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid

• Inchi： 1S/C8H12N2O2/c1-6-5-7(10(2)9-6)3-4-8(11)12/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： ZQZXVPZVLPHQMC-UHFFFAOYSA-N
• SMILES： N1(C)C(CCC(O)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid

Comprehensive Guide to 3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 1351385-42-6): Properties, Applications, and Market Insights

3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 1351385-42-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, combining a 1,3-dimethyl-1H-pyrazole moiety with a propanoic acid side chain. Its chemical formula is C₈H₁₂N₂O₂, with a molecular weight of 168.19 g/mol. The compound's distinct properties make it valuable for various applications, particularly in drug discovery and crop protection formulations.

The growing interest in pyrazole-based compounds like 3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid stems from their versatile biological activities. Researchers are particularly focused on its potential as a building block for small molecule therapeutics, with studies exploring its role in modulating enzyme activity and protein-protein interactions. The compound's carboxylic acid functional group provides an excellent handle for further chemical modifications, making it a popular choice for medicinal chemistry projects targeting inflammation and metabolic disorders.

In the agrochemical sector, 3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid has shown promise as an intermediate for developing novel plant growth regulators and pest control agents. Its structural features allow for the creation of derivatives with improved systemic movement in plants and enhanced environmental stability. Recent patent literature reveals increasing applications in developing next-generation sustainable crop protection solutions, aligning with the global push toward green chemistry in agriculture.

The synthesis of 1351385-42-6 typically involves multi-step organic reactions starting from 1,3-dimethyl-1H-pyrazole precursors. Process chemists have developed optimized routes that improve yield and purity while reducing environmental impact. Advanced purification techniques including column chromatography and recrystallization ensure the final product meets the stringent quality standards required for pharmaceutical applications. Analytical characterization by HPLC, NMR, and mass spectrometry confirms the compound's identity and purity profile.

Market analysis indicates steady growth in demand for 3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid, particularly from contract research organizations and specialty chemical manufacturers. The compound's price point reflects its specialized nature and the complexity of its synthesis. Current research trends focus on developing more cost-effective production methods while maintaining high purity standards. Suppliers are increasingly offering custom synthesis services and bulk quantities to meet diverse research needs.

From a regulatory perspective, CAS 1351385-42-6 is not currently classified as hazardous under major chemical inventories. However, researchers should follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment including gloves and safety glasses is recommended. The compound's material safety data sheet provides detailed handling and storage guidelines to ensure workplace safety.

The future outlook for 3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid appears promising, with several research groups investigating its potential in novel therapeutic areas. Its structural versatility makes it particularly valuable for fragment-based drug discovery approaches. As computational chemistry and AI-driven molecular design continue to advance, we can expect to see more innovative applications of this compound in both life sciences and materials chemistry.

For researchers seeking high-quality 1351385-42-6, it's essential to source from reputable suppliers who provide comprehensive analytical data. Many manufacturers now offer the compound in various packaging options, from milligram quantities for initial screening to kilogram scales for process development. Technical support and custom synthesis services are increasingly available to support diverse research applications.